Cas no 2171539-20-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid)
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
- 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid
- 2171539-20-9
- EN300-1513928
-
- Inchi: 1S/C24H28N2O5/c1-3-16(12-22(27)28)13-25-23(29)15(2)26-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,3,12-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
- InChI Key: ASSLXFABEXGUQW-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513928-1.0g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513928-50mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 50mg |
$707.0 | 2023-09-27 | ||
| Enamine | EN300-1513928-100mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 100mg |
$741.0 | 2023-09-27 | ||
| Enamine | EN300-1513928-250mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 250mg |
$774.0 | 2023-09-27 | ||
| Enamine | EN300-1513928-500mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 500mg |
$809.0 | 2023-09-27 | ||
| Enamine | EN300-1513928-1000mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 1000mg |
$842.0 | 2023-09-27 | ||
| Enamine | EN300-1513928-2500mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 2500mg |
$1650.0 | 2023-09-27 | ||
| Enamine | EN300-1513928-5000mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 5000mg |
$2443.0 | 2023-09-27 | ||
| Enamine | EN300-1513928-10000mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid |
2171539-20-9 | 10000mg |
$3622.0 | 2023-09-27 |
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS No. 2171539-20-9)
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid, identified by its CAS number 2171539-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various biological applications, particularly in the development of novel therapeutic agents. The structural complexity of this molecule, featuring a pentanoic acid backbone modified with an amino group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization.
The Fmoc moiety is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. The presence of this group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid suggests that the compound may be utilized in the synthesis of peptide-based drugs or as a building block for more complex peptidomimetics. Peptide-based therapeutics have seen remarkable advancements in recent years, with applications ranging from antiviral and antibacterial treatments to targeted cancer therapies. The incorporation of this compound into such frameworks could potentially enhance drug efficacy and reduce side effects.
Furthermore, the fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall solubility and stability of the molecule, which are critical factors in drug design. The pentanoic acid side chain provides a hydrophobic region that can interact favorably with lipid membranes or other hydrophobic domains within biological systems. This dual functionality makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid a valuable asset in medicinal chemistry, particularly for designing molecules that require both hydrophilic and hydrophobic interactions.
Recent research has highlighted the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of small molecules that can bind selectively. The unique structural features of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid, including its ability to form hydrogen bonds through the amide group and its aromatic fluorene ring, make it an excellent candidate for such approaches. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding sites on target proteins and optimize the compound's structure for improved binding affinity.
In addition to its applications in drug development, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid may also find utility in materials science and nanotechnology. The fluorene moiety, known for its fluorescence properties, could be exploited in the design of luminescent materials or sensors. Moreover, the compound's ability to self-assemble into supramolecular structures could lead to novel applications in drug delivery systems or as components of smart materials that respond to environmental stimuli.
The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) or continuous flow chemistry could enhance the efficiency of these processes. Additionally, green chemistry principles are increasingly being applied to minimize waste and improve sustainability. For instance, catalytic methods that reduce reliance on hazardous reagents or solvent-free reactions can significantly lower the environmental impact of producing this compound.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The development of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid exemplifies this trend towards rational drug design. By combining cutting-edge synthetic chemistry with insights from structural biology and computational modeling, researchers can create novel compounds with tailored properties for specific therapeutic applications.
The future prospects for 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid are promising, with ongoing studies exploring its potential in various fields. Whether it serves as a key intermediate in peptide synthesis or finds new applications in materials science, this compound represents an important step forward in interdisciplinary research. As scientists continue to uncover new ways to harness its unique properties, we can expect further breakthroughs that will benefit both medicine and technology.
2171539-20-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)